Cas no 1258651-80-7 (N-(propan-2-yl)piperazine-1-carboxamide hydrochloride)

• Product Name: N-(propan-2-yl)piperazine-1-carboxamide hydrochloride
• CAS No: 1258651-80-7
• CID: 4583007
• Update Time: 2025-06-08

N-(propan-2-yl)piperazine-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(propan-2-yl)piperazine-1-carboxamide hydrochloride

• SMILES： Cl.CC(C)NC(=O)N1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on N-(propan-2-yl)piperazine-1-carboxamide hydrochloride

N-(propan-2-yl)piperazine-1-carboxamide hydrochloride (CAS No. 1258651-80-7): An Overview

N-(propan-2-yl)piperazine-1-carboxamide hydrochloride (CAS No. 1258651-80-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PIPAC-HCl, is a hydrochloride salt of N-(propan-2-yl)piperazine-1-carboxamide, which belongs to the class of piperazine derivatives. Its unique chemical structure and pharmacological properties make it a valuable candidate for various therapeutic applications.

The chemical formula of N-(propan-2-yl)piperazine-1-carboxamide hydrochloride is C₉H₁₇ClN₂O, and it has a molecular weight of approximately 204.70 g/mol. The compound is characterized by its piperazine ring, which is a common structural motif in many bioactive molecules due to its ability to interact with various biological targets. The presence of the isopropyl group and the carboxamide functionality further enhances its potential for modulating specific biological pathways.

In recent years, N-(propan-2-yl)piperazine-1-carboxamide hydrochloride has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Studies have shown that this compound can act as a serotonin reuptake inhibitor (SRI) and a dopamine reuptake inhibitor (DRI), making it a promising candidate for the treatment of mood disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological profile of N-(propan-2-yl)piperazine-1-carboxamide hydrochloride. The researchers found that the compound exhibited high affinity for serotonin transporters (SERT) and dopamine transporters (DAT), with IC₅₀ values in the low nanomolar range. This suggests that it could be effective in modulating neurotransmitter levels in the brain, potentially leading to therapeutic benefits.

Beyond its potential as an antidepressant, N-(propan-2-yl)piperazine-1-carboxamide hydrochloride has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have applications in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of N-(propan-2-yl)piperazine-1-carboxamide hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, N-(propan-2-yl)piperazine-1-carboxamide hydrochloride has been used as a tool compound in research settings to study the mechanisms underlying neurotransmitter regulation and inflammation. Its well-characterized pharmacological properties make it a valuable tool for elucidating the roles of specific receptors and signaling pathways in various biological processes.

The synthesis of N-(propan-2-yl)piperazine-1-carboxamide hydrochloride involves several steps, including the formation of the piperazine ring and the introduction of the isopropyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of piperazine with isopropyl chloroformate followed by acidification to form the hydrochloride salt.

The physical properties of N-(propan-2-yl)piperazine-1-carboxamide hydrochloride, such as its solubility and stability, are important considerations for both research and pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity over extended periods.

In conclusion, N-(propan-2-yl)piperazine-1-carboxamide hydrochloride (CAS No. 1258651-80-7) is a versatile compound with promising therapeutic potential. Its ability to modulate neurotransmitter systems and inhibit inflammation makes it an attractive candidate for further development in pharmaceutical research. Ongoing studies continue to explore its full range of biological activities and potential clinical applications, contributing to our understanding of this important molecule.